Cas no 112-65-2 (Dodecylguanidine)

Dodecylguanidine Properties

Names and Identifiers

• Dodecylguanidine
• 2-Dodecylguanidine
• 2-dodecylguanidine hydrochloride (1:1)
• Guanidine, dodecyl-
• InChI=1/C13H29N3/c1-2-3-4-5-6-7-8-9-10-11-12-16-13(14)15/h2-12H2,1H3,(H4,14,15,16)
• N-Dodecyl-guanidine
• 1-laurylguanidine
• SCHEMBL21643
• DODINE FREE BASE
• Q27144990
• laurylguanidine
• CHEBI:74880
• Verichem N 2000
• HILAYQUKKYWPJW-UHFFFAOYSA-
• RNB1NU2RGG
• 112-65-2
• n-dodecylguanidine
• Guanidine,dodecyl-
• DTXSID8041907
• C12-G
• 1-dodecylguanidine
• UNII-RNB1NU2RGG
• Guanidine, N-dodecyl-
• CHEMBL74474
• NCGC00166187-01
• +Expand

• InChIKey： HILAYQUKKYWPJW-UHFFFAOYSA-N
• Inchi： 1S/C13H29N3/c1-2-3-4-5-6-7-8-9-10-11-12-16-13(14)15/h2-12H2,1H3,(H4,14,15,16)
• SMILES： C(NC(N)=N)CCCCCCCCCCC

Computed Properties

• Exact Mass: 263.2131
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 11
• Monoisotopic Mass: 227.236
• Heavy Atom Count: 16
• Complexity: 163
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 4.3
• Tautomer Count: 2
• Surface Charge: 0
• Topological Polar Surface Area: 64.4A^2

Experimental Properties

• PSA: 64.4
• Boiling Point: 352.8°C at 760 mmHg
• Melting Point: 136 deg C
• Flash Point: 167.2°C
• Density: 0.95